Cas no 113841-90-0 (4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester)
113841-90-0 structure
Product Name:4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
CAS No:113841-90-0
MF:C19H17NO3
MW:307.343185186386
CID:130299
Update Time:2024-01-24
4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
- 4-Isoxazolecarboxylicacid,5-[1,1-biphenyl]-2-yl-3-methyl-,ethylester(9CI)
- 4-Isoxazolecarboxylic acid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester
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- Inchi: 1S/C19H17NO3/c1-3-22-19(21)17-13(2)20-23-18(17)16-12-8-7-11-15(16)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3
- InChI Key: PWHDXXSMDYTAQL-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1
Computed Properties
- Exact Mass: 307.12091
- Monoisotopic Mass: 307.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- PSA: 52.33
4-Isoxazolecarboxylicacid, 5-[1,1'-biphenyl]-2-yl-3-methyl-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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